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  4. [(8R,9S,13S,14S,16R,17R)-16-Hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate
[(8R,9S,13S,14S,16R,17R)-16-Hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate [(8R,9S,13S,14S,16R,17R)-16-Hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate
Brand Name: Vulcanchem
CAS No.: 104202-88-2
VCID: VC0012278
InChI: InChI=1S/C24H32O5/c1-4-21(26)28-15-7-9-16-14(12-15)6-8-18-17(16)10-11-24(3)19(18)13-20(25)23(24)29-22(27)5-2/h7,9,12,17-20,23,25H,4-6,8,10-11,13H2,1-3H3/t17-,18-,19+,20-,23+,24+/m1/s1
SMILES: CCC(=O)OC1C(CC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)CC)C)O
Molecular Formula: C24H32O5
Molecular Weight: 400.5 g/mol

[(8R,9S,13S,14S,16R,17R)-16-Hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate

CAS No.: 104202-88-2

Main Products

VCID: VC0012278

Molecular Formula: C24H32O5

Molecular Weight: 400.5 g/mol

[(8R,9S,13S,14S,16R,17R)-16-Hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate - 104202-88-2

CAS No. 104202-88-2
Product Name [(8R,9S,13S,14S,16R,17R)-16-Hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate
Molecular Formula C24H32O5
Molecular Weight 400.5 g/mol
IUPAC Name [(8R,9S,13S,14S,16R,17R)-16-hydroxy-13-methyl-3-propanoyloxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate
Standard InChI InChI=1S/C24H32O5/c1-4-21(26)28-15-7-9-16-14(12-15)6-8-18-17(16)10-11-24(3)19(18)13-20(25)23(24)29-22(27)5-2/h7,9,12,17-20,23,25H,4-6,8,10-11,13H2,1-3H3/t17-,18-,19+,20-,23+,24+/m1/s1
Standard InChIKey QKLDCEYHDKPVDK-PRIYMHJNSA-N
Isomeric SMILES CCC(=O)O[C@H]1[C@@H](C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C3C=CC(=C4)OC(=O)CC)C)O
SMILES CCC(=O)OC1C(CC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)CC)C)O
Canonical SMILES CCC(=O)OC1C(CC2C1(CCC3C2CCC4=C3C=CC(=C4)OC(=O)CC)C)O
Synonyms E3-prop
estriol 3,17-dipropionate
PubChem Compound 128508
Last Modified Nov 11 2021
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